Cas no 2138209-99-9 (Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate)

• Product Name: Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate
• CAS No: 2138209-99-9
• MF: C₁₁H₁₄NNaO₄S₂
• MW: 311.352931499481
• CID: 5961585
• PubChem ID: 165455848
• Update Time: 2025-05-20

Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722677
• 2138209-99-9
• sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate
• Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate

• Inchi： 1S/C11H15NO4S2.Na/c13-17(14)10-4-6-11(7-5-10)18(15,16)12-8-2-1-3-9-12;/h4-7H,1-3,8-9H2,(H,13,14);/q;+1/p-1
• InChI Key： CRKQHGHUXGOVHO-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)S(=O)[O-])(N1CCCCC1)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 311.02619456g/mol
• Monoisotopic Mass: 311.02619456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate

Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate: A Comprehensive Overview

Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate, also known by its CAS number 2138209-99-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

The chemical structure of Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate is characterized by a benzene ring substituted with a sulfonyl group attached to a piperidine moiety at the para position. The sulfinate group further enhances the compound's reactivity and functional versatility. This combination of functional groups makes it a valuable building block in organic synthesis and material design.

Recent studies have highlighted the importance of sulfonate esters like Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate in the development of advanced materials. For instance, researchers have explored its role in the synthesis of stimuli-responsive polymers, where its sulfonate group plays a critical role in modulating the polymer's responsiveness to external stimuli such as pH or temperature. These findings underscore the potential of this compound in creating smart materials for applications in drug delivery, sensors, and adaptive coatings.

The synthesis of Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate typically involves multi-step reactions that combine aromatic substitution and sulfonation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity levels.

In terms of physical properties, Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate exhibits good solubility in polar solvents due to its ionizable sulfonate group. This property makes it suitable for applications in aqueous-based systems, such as surfactants or emulsifiers. Additionally, its thermal stability has been studied extensively, with recent research indicating that it retains its structural integrity up to temperatures exceeding 200°C under controlled conditions.

The biological activity of Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate has also been a topic of interest. Preliminary studies suggest that it may exhibit moderate antimicrobial properties, potentially making it a candidate for use in biocide formulations or as an additive in personal care products. However, further research is required to fully understand its bioactivity and safety profile.

From an environmental perspective, the biodegradability and eco-toxicity of Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate have been evaluated in recent studies. These studies indicate that under aerobic conditions, the compound undergoes gradual degradation without posing significant risks to aquatic ecosystems. This information is crucial for industries considering its use in large-scale applications.

In conclusion, Sodium 4-(piperidine-1-sulfonyl)benzene-1-sulfinate (CAS No. 2138209-99-9) is a versatile compound with promising applications across multiple domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemistry and materials science. As research continues to uncover new facets of its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.